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Compound of Interest

Compound Name: Methyl 3-hydroxyundecanoate

Cat. No.: B1149165

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed analysis of the predicted *3C Nuclear Magnetic Resonance
(NMR) spectral data for Methyl 3-hydroxyundecanoate. It includes a comprehensive
assignment of chemical shifts for each carbon atom in the molecule, a standardized
experimental protocol for acquiring 3C NMR spectra, and a visual representation of the
molecular structure. This information is critical for the structural elucidation and quality control
of this compound in research and drug development settings.

Introduction

Methyl 3-hydroxyundecanoate is a hydroxy fatty acid methyl ester with potential applications
in various fields, including as a bioactive molecule or a synthetic intermediate. Accurate
structural characterization is paramount for its use in scientific research and pharmaceutical
development. 33C NMR spectroscopy is a powerful analytical technique that provides detailed
information about the carbon skeleton of a molecule. This application note presents the
predicted 13C NMR chemical shifts for Methyl 3-hydroxyundecanoate and a protocol for their
experimental determination.

Predicted **C NMR Spectral Data
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The 3C NMR chemical shifts for Methyl 3-hydroxyundecanoate have been predicted based
on the analysis of structurally similar compounds and established chemical shift ranges for
relevant functional groups, including esters, secondary alcohols, and long alkyl chains.[1][2][3]
[4] The assignments are summarized in Table 1.

Table 1: Predicted 13C NMR Chemical Shift Assignments for Methyl 3-hydroxyundecanoate

Carbon Atom Chemical Shift (6, ppm) Description

Carbonyl carbon of the methyl
C-1 ~172.5

ester

Methylene carbon adjacent to
C-2 ~41.0

the carbonyl group

Methine carbon bearing the
C-3 ~68.0

hydroxyl group

Methylene carbon adjacent to
C-4 ~36.5 .

the hydroxyl-bearing carbon

Methylene carbons of the alkyl
C-5to C-10 ~22.7-31.9

chain

Terminal methyl carbon of the
C-11 ~14.1 _

alkyl chain

Methyl carbon of the ester
O-CHs ~51.7

group

Note: The chemical shifts are predicted and may vary slightly depending on the solvent and
experimental conditions.

Molecular Structure and Atom Numbering

The chemical structure of Methyl 3-hydroxyundecanoate and the numbering convention used
for the 13C NMR assignments are depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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